Cas no 74515-12-1 (Phenol, 4-chloro-2,6-bis(1-methylcyclohexyl)-)

• Product Name: Phenol, 4-chloro-2,6-bis(1-methylcyclohexyl)-
• CAS No: 74515-12-1
• MF: C₂₀H₂₉ClO
• MW: 320.896665334702
• CID: 540888
• PubChem ID: 71403969
• Update Time: 2025-04-19

Phenol, 4-chloro-2,6-bis(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2,6-bis(1-methylcyclohexyl)-
• 4-chloro-2,6-bis(1-methylcyclohexyl)phenol
• DTXSID20824841
• 2~5~-Chloro-1~1~,3~1~-dimethyl-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-dodecahydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~2~-ol
• 74515-12-1

• Inchi： 1S/C20H29ClO/c1-19(9-5-3-6-10-19)16-13-15(21)14-17(18(16)22)20(2)11-7-4-8-12-20/h13-14,22H,3-12H2,1-2H3
• InChI Key： VPRMUEYDVULCPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1(C)CCCCC1)O)C1(C)CCCCC1

Computed Properties

• Exact Mass: 320.19087
• Monoisotopic Mass: 320.1906932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23